molecular formula C10H18OSi B8586874 Bicyclo(2.2.1)hept-2-ene, 2-trimethylsiloxy- CAS No. 57722-40-4

Bicyclo(2.2.1)hept-2-ene, 2-trimethylsiloxy-

Cat. No.: B8586874
CAS No.: 57722-40-4
M. Wt: 182.33 g/mol
InChI Key: LWEGGUCCOPWRNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Bicyclo(2.2.1)hept-2-ene, 2-trimethylsiloxy- is a useful research compound. Its molecular formula is C10H18OSi and its molecular weight is 182.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality Bicyclo(2.2.1)hept-2-ene, 2-trimethylsiloxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Bicyclo(2.2.1)hept-2-ene, 2-trimethylsiloxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

57722-40-4

Molecular Formula

C10H18OSi

Molecular Weight

182.33 g/mol

IUPAC Name

2-bicyclo[2.2.1]hept-2-enyloxy(trimethyl)silane

InChI

InChI=1S/C10H18OSi/c1-12(2,3)11-10-7-8-4-5-9(10)6-8/h7-9H,4-6H2,1-3H3

InChI Key

LWEGGUCCOPWRNB-UHFFFAOYSA-N

Canonical SMILES

C[Si](C)(C)OC1=CC2CCC1C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyllithium in diethyl ether (141 ml of 1.8 M solution) was added dropwise to a solution of 27.6 g of diisopropylamine in 38 ml of dry diethyl ether. The resulting solution was cooled to -78° C. and 19.7 g of norcamphor in 20 ml of diethyl ether were added dropwise. The reaction mixture was warmed to 0° C. and 46 ml of chlorotrimethylsilane were added. The reaction mixture was warmed to 25° C., stirred for 30 minutes, extracted with cold 5% aqueous sodium bicarbonate, dried (over MgSO4) and then distilled to give 22.3 g of 2-trimethylsiloxybicyclo[2.2.1]-hept-2-ene as a colorless liquid: bp 70°-73° C. (14 mm).
Quantity
0 (± 1) mol
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Reaction Step One
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27.6 g
Type
reactant
Reaction Step One
Quantity
141 mL
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solvent
Reaction Step One
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38 mL
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solvent
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19.7 g
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reactant
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20 mL
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solvent
Reaction Step Two
Quantity
46 mL
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reactant
Reaction Step Three

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